Cas no 2138043-66-8 (2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid)

2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid is a fluorinated heterocyclic compound featuring a cyclopropyl-substituted 1,2,4-triazole core. Its unique structure, combining a fluorine atom and a carboxylic acid functional group, enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the cyclopropyl and triazole moieties contributes to its stability and reactivity, making it suitable for further derivatization. The fluorine atom may improve metabolic stability and bioavailability in drug development. This compound is of particular interest in medicinal chemistry for the design of novel bioactive molecules, owing to its balanced lipophilicity and electronic properties.
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid structure
2138043-66-8 structure
Product Name:2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
CAS No:2138043-66-8
MF:C8H10FN3O2
MW:199.182304859161
CID:5760376
PubChem ID:165838719
Update Time:2025-05-26

2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1138835
    • 2138043-66-8
    • 2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
    • Inchi: 1S/C8H10FN3O2/c1-4-10-11-7(6(9)8(13)14)12(4)5-2-3-5/h5-6H,2-3H2,1H3,(H,13,14)
    • InChI Key: FPWRMXUEGLBXTD-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)C1=NN=C(C)N1C1CC1

Computed Properties

  • Exact Mass: 199.07570473g/mol
  • Monoisotopic Mass: 199.07570473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 68Ų

2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1138835-1.0g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8
1g
$0.0 2023-06-09
Enamine
EN300-1138835-0.05g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
0.05g
$1129.0 2023-10-26
Enamine
EN300-1138835-0.1g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
0.1g
$1183.0 2023-10-26
Enamine
EN300-1138835-0.25g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
0.25g
$1235.0 2023-10-26
Enamine
EN300-1138835-0.5g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
0.5g
$1289.0 2023-10-26
Enamine
EN300-1138835-1g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
1g
$1343.0 2023-10-26
Enamine
EN300-1138835-2.5g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
2.5g
$2631.0 2023-10-26
Enamine
EN300-1138835-5g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
5g
$3894.0 2023-10-26
Enamine
EN300-1138835-10g
2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid
2138043-66-8 95%
10g
$5774.0 2023-10-26

Additional information on 2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid

Introduction to 2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid (CAS No. 2138043-66-8)

2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid, identified by its CAS number 2138043-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoroacetic acid moiety and a cyclopropyl substituent enhances its pharmacological potential, making it a promising candidate for further exploration in drug development.

The 1,2,4-triazole core in this molecule is a key pharmacophore that contributes to its unique chemical and biological properties. Triazoles are widely recognized for their antimicrobial, antifungal, and anti-inflammatory effects, and modifications to this core structure can lead to the discovery of novel therapeutic agents. The fluoroacetic acid group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, bioavailability, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of fluorinated acetic acid derivatives due to their potential applications in treating various diseases. Studies have demonstrated that compounds containing fluoroacetic acid exhibit remarkable efficacy against cancer cell lines by inhibiting key metabolic pathways. Additionally, the cyclopropyl group in this compound may enhance its binding interactions with enzymes and receptors, further modulating biological responses.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing heterocyclic structures for drug discovery. The combination of a triazole ring, a fluoroacetic acid side chain, and a cyclopropyl substituent makes 2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid a structurally intriguing compound with multiple potential therapeutic applications. Investigations into its biological activity have revealed promising results in preclinical studies, suggesting its utility in addressing unmet medical needs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of modern spectroscopic techniques such as NMR and mass spectrometry has facilitated the characterization of this compound at the molecular level.

The pharmacological profile of 2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid has been extensively studied in vitro and in vivo. Preliminary experiments have shown that it exhibits inhibitory effects on certain enzymes implicated in disease progression. Furthermore, its ability to interact with biological targets suggests that it may serve as a scaffold for developing next-generation therapeutics. The structural features of this compound make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Advances in computational chemistry have also played a crucial role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict how it binds to biological targets such as enzymes and receptors. These computational approaches provide valuable insights into the binding affinity and mode of action, guiding experimental design and drug development efforts.

The potential applications of 2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid extend beyond traditional therapeutic areas. Research has explored its potential use in agrochemicals and material science due to its unique chemical properties. The versatility of this compound underscores its significance as a building block for innovative chemical synthesis.

In conclusion,2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)-2-fluoroacetic acid (CAS No. 2138043-66-8) represents a fascinating compound with diverse applications in pharmaceuticals and beyond. Its complex structure and promising biological activity make it a subject of intense research interest. As scientific understanding continues to evolve,this molecule holds great potential for contributing to advancements in medicine and related fields.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.